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Compound of Interest

Compound Name: Reserpic acid

Cat. No.: B1213193 Get Quote

This technical guide provides a comprehensive overview of reserpic acid, a significant

yohimban alkaloid. It is intended for researchers, scientists, and professionals in drug

development, offering detailed information on its chemical properties, synthesis, and biological

pathways.

Core Molecular Data
Reserpic acid, a pivotal intermediate in the biosynthesis of reserpine, possesses a complex

pentacyclic structure.[1] Its molecular identity is defined by the following key quantitative data.

Property Value References

Molecular Formula C22H28N2O5 [1][2][3][4]

Molecular Weight 400.5 g/mol [1][2]

CAS Number 83-60-3 [1][2]

Melting Point 241-243 °C [5]

Percent Composition:
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Element Percentage

Carbon 65.98%

Hydrogen 7.05%

Nitrogen 7.00%

Oxygen 19.97%

[4]

Synthesis and Experimental Protocols
The generation of reserpic acid can be achieved through both chemical synthesis from its

parent alkaloid, reserpine, and through biosynthetic pathways within plant species.

2.1. Chemical Synthesis Methodologies

The primary methods for the chemical synthesis of reserpic acid involve the manipulation of

reserpine.[2]

Protocol 1: Oxidation of Reserpine A common laboratory-scale synthesis involves the oxidation

of the secondary alcohol group in reserpine to a ketone.[2]

Reagents: Reserpine, Oxidizing agent (e.g., potassium permanganate or chromium trioxide),

appropriate solvent.

Procedure:

Dissolve reserpine in a suitable solvent.

Slowly add the oxidizing agent to the solution while monitoring the reaction temperature.

Continue the reaction until completion, which can be monitored by thin-layer

chromatography (TLC).[2]

Upon completion, quench the reaction and purify the resulting reserpic acid using column

chromatography.[2]
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Protocol 2: Hydrolysis of Reserpine Reserpic acid can also be obtained through the controlled

alkaline hydrolysis of reserpine, which cleaves the ester linkage.[1][5]

Reagents: Reserpine, Methanol, 3,4,5-trimethoxybenzoic acid.

Procedure:

Subject reserpine to alkaline hydrolysis.

This reaction yields three components: 3,4,5-trimethoxybenzoic acid, methanol, and

reserpic acid.[1]

Separate and purify reserpic acid from the reaction mixture.
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Caption: Chemical conversion pathways from reserpine to reserpic acid.

Biosynthesis Pathway
Reserpic acid is a key intermediate in the intricate biosynthetic pathway of reserpine, a

monoterpene indole alkaloid found in Rauwolfia species.[6][7] The pathway originates from the

precursor strictosidine.[6][8]

The biosynthesis involves a series of enzymatic reactions, including epimerization,

hydroxylation, and methylation, to construct the complex architecture of reserpine.[6][7]
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Simplified Biosynthetic Pathway Leading to Reserpic Acid:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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